Pyridine, 2-[[1-(2,5-dimethylphenyl)ethyl]sulfonyl]-3-methyl-, 1-oxide

• CAS No.: 84950-43-6
• Molecular Formula: C16H19NO3S
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 2-[1-(2,5-dimethylphenyl)ethylsulfonyl]-3-methyl-1-oxidopyridin-1-ium
• InChI: InChI=1S/C16H19NO3S/c1-11-7-8-12(2)15(10-11)14(4)21(19,20)16-13(3)6-5-9-17(16)18/h5-10,14H,1-4H3
• InChI Key: HVFPEQUCXFQLBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(C)S(=O)(=O)C2=C(C=CC=[N+]2[O-])C

Description

Pyridine, 2-[[1-(2,5-dimethylphenyl)ethyl]sulfonyl]-3-methyl-, 1-oxide is a useful research compound. Its molecular formula is C16H19NO3S and its molecular weight is 305.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of 3 g (0.01 mol) of sulfone (described in Example 3) in 15 mL of dry dimethylformamide cooled in an ice bath, is added 0.5 g sodium hydroxide powder. To this mixture is slowly added 0.75 mL methyl iodide. The reaction mixture is warmed to room temperature and stirred for 2 hours. 100 mL ice-water is slowly added with stirring. After filtration the white solid is recrystallized from toluene. Melting point: 146°-147° C. Structure confirmed by NMR. I.R. N→O 1250 cm-1, SO2 1350, 1140 cm-1.